molecular formula C15H12N2O5 B3022621 2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid CAS No. 289913-88-8

2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid

Cat. No.: B3022621
CAS No.: 289913-88-8
M. Wt: 300.27 g/mol
InChI Key: IWYFGKJOJCJJBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid, commonly referred to as 2-MNAB, is an aromatic nitro compound and a derivative of benzoic acid. It has been studied extensively for its use in pharmaceuticals, medicinal chemistry, and biochemistry. The compound is used as a reagent in the synthesis of other compounds and has been found to have a wide range of biological applications.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid and related compounds have been studied primarily in the field of chemical synthesis. For instance, Arient et al. (1967) explored the nitration of toluoylbenzoic acid and the cyclisation of corresponding amino-acids to amino-derivatives of 2-methylanthraquinone, which is a process relevant to the development of anthraquinone dyes (Arient, Šlosar, Štěrba, & Obruba, 1967). These studies contribute to the broader understanding of nitroaromatic compounds in synthetic chemistry.

Dopants in Polyaniline Synthesis

In polymer science, benzoic acid and its derivatives, including this compound, are used as dopants in polyaniline synthesis. Amarnath and Palaniappan (2005) investigated the use of benzoic acid and substituted benzoic acids as dopants for polyaniline, demonstrating their potential in enhancing the conductivity and thermal stability of the polymer (Amarnath & Palaniappan, 2005).

Anti-leishmanial Drug Development

In the field of medicinal chemistry, there is research into the potential of nitroaromatic carboxylic acids, which include compounds like this compound, for anti-leishmanial drug development. Dias et al. (2015) synthesized and characterized new nitroaromatic compounds and evaluated their in vitro ability to inhibit the growth of Leishmania infantum, an important step in the development of new antiparasitic drugs (Dias et al., 2015).

Spectroscopic Identification and Drug Analysis

Julie et al. (2019) conducted a study on the spectral features of 4-(methylamino)-3-nitrobenzoic acid, a compound closely related to this compound. They used various spectroscopic techniques combined with density functional theory calculations to understand its bioactive conformer and potential for antipsychotic activity (Julie et al., 2019).

Safety and Hazards

The safety data sheet (SDS) for “2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid” indicates that it may be harmful if swallowed and may cause eye irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .

Properties

IUPAC Name

2-[4-(methylamino)-3-nitrobenzoyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12N2O5/c1-16-12-7-6-9(8-13(12)17(21)22)14(18)10-4-2-3-5-11(10)15(19)20/h2-8,16H,1H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWYFGKJOJCJJBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101247610
Record name 2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101247610
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

300.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>45 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24837390
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS No.

289913-88-8
Record name 2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=289913-88-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101247610
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Reactant of Route 2
Reactant of Route 2
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Reactant of Route 3
Reactant of Route 3
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Reactant of Route 4
Reactant of Route 4
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Reactant of Route 5
Reactant of Route 5
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid
Reactant of Route 6
Reactant of Route 6
2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.